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Introduction: p-((p-(Phenylazo)phenyl)azo)phenol, also known by synonyms such as
Disperse Yellow 23 and C.1. 26070, is a synthetic organic compound belonging to the azo dye
class.[1][2][3] Characterized by its C1sH14aN4O molecular formula and two azo (-N=N-)
functional groups, this compound exhibits a distinct yellow color.[1] Its applications span
various scientific and industrial fields, primarily driven by its chromophoric and light-sensitive
properties. This guide provides a comparative overview of its primary uses, supported by
available data and experimental protocols, and contrasts its performance with other relevant
azo dyes.

Application as an Industrial Dye

The most prominent application of p-((p-(Phenylazo)phenyl)azo)phenol is in the textile
industry as a disperse dye for synthetic fibers.[1] Its vibrant color, stability, and good fastness
properties make it suitable for dyeing materials where other water-soluble dyes may be
ineffective.[1]

Comparison with Alternatives: Compared to other azo dyes like Sudan Red 7B, which is also
used in textiles for its vibrant red coloration, Disperse Yellow 23 provides a different chromatic
range.[4] The choice between these dyes is dictated by the desired color and the specific type
of synthetic fiber being treated. The stability and dyeing properties of p-((p-
(Phenylazo)phenyl)azo)phenol are central to its utility in this sector.[1]
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Application in Analytical Chemistry

In the field of analytical chemistry, p-((p-(Phenylazo)phenyl)azo)phenol serves as a crucial
reference standard for the analysis of azo compounds.[1][2] Due to its well-defined properties
and commercial availability, it is employed in methods like liquid chromatography-mass
spectrometry (LC-MS) to identify and quantify other azo dyes in various samples.[1]

This application is particularly relevant in food safety, where regulations ban certain azo dyes,
such as Sudan |, II, Ill, and 1V, due to their classification as potential carcinogens.[5][6]
Analytical methods are therefore essential for detecting their illegal presence in food products
like chili powder, sauces, and spices.[6][7]

Comparative Analytical Performance: The performance of analytical methods for detecting azo
dyes is critical. While specific quantitative data for p-((p-(Phenylazo)phenyl)azo)phenol as an
analyte is not detailed in the provided results, data for the detection of banned Sudan dyes

using HPLC with a photodiode array detector provides a benchmark for the sensitivity of these

methods.
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Experimental Protocol: HPLC-Photodiode Array Detection of Azo Dyes A common methodology
for the determination of Sudan dyes in food products involves the following steps:[7]

o Extraction: The dye is extracted from the sample matrix (e.g., chili- or curry-based sauces)
using a solvent such as acetonitrile.

o Chromatographic Separation: The extract is analyzed by high-performance liquid
chromatography (HPLC). A reverse-phase Cis column is typically used for separation.
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» Mobile Phase: An isocratic mobile phase, consisting of a mixture of acetonitrile and water, is
used to elute the compounds.

o Detection: A photodiode array (PDA) detector is used to identify and quantify the dyes based
on their characteristic absorption spectra.

Analytical Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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